4-(8,9-Dihydropyrido[2,3-b]-1,6-naphthyridin-7(6H)-yl)-4-oxobutanoic acid

• IUPAC Name: 4-(8,9-dihydro-6H-pyrido[4,3-b][1,8]naphthyridin-7-yl)-4-oxobutanoic acid
• InChI: InChI=1S/C15H15N3O3/c19-13(3-4-14(20)21)18-7-5-12-11(9-18)8-10-2-1-6-16-15(10)17-12/h1-2,6,8H,3-5,7,9H2,(H,20,21)
• InChI Key: RBEDQSQRUFHMKD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C(=C2)C=CC=N3)C(=O)CCC(=O)O
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol
• CAS RN: 389117-37-7

Description

4-(8,9-Dihydropyrido[2,3-b]-1,6-naphthyridin-7(6H)-yl)-4-oxobutanoic acid, also known as DHPN, is a synthetic compound that belongs to the class of pyrido-naphthyridine derivatives. DHPN has gained significant attention due to its potential use in scientific research as a tool compound for studying various biological processes.

Scientific Research Applications

Biological Activities and Therapeutic Potential

The compound 4-(8,9-Dihydropyrido[2,3-b]-1,6-naphthyridin-7(6H)-yl)-4-oxobutanoic acid is a derivative of the 1,8-naphthyridine group. These compounds are of special interest due to their wide range of biological activities, which include antimicrobial, antiviral, anticancer, anti-inflammatory, and analgesic activities. They have also shown potential applications in treating neurological disorders such as Alzheimer's disease, multiple sclerosis, and depression. Additionally, 1,8-naphthyridine derivatives have been identified as having anti-osteoporotic (as α(v)β(3) antagonists), anti-allergic, antimalarial, gastric antisecretory, bronchodilator, anticonvulsant, anti-hypertensive, and antioxidant activities. This broad spectrum establishes them as potent scaffolds in therapeutic and medicinal research, providing a foundation for the development of new pharmaceuticals targeting various diseases and conditions (Alka Madaan, Ritu Verma, Vivek Kumar, Anu T. Singh, S. Jain, M. Jaggi, 2015).

Synthesis and Applications in Organic Chemistry

The synthesis of 1,4-dihydropyridines, a class closely related to the compound , has been widely studied due to their significance in synthetic organic chemistry and their presence in biological applications. These compounds serve as a main skeleton in many drugs and as starting material in organic synthesis. The synthesis pathways explored highlight the atom economy and environmental friendliness of the reactions, particularly the Hantzsch Condensation reaction. This indicates the compound's relevance in the development of bioactive molecules and the potential for further exploration in the synthesis of biologically active compounds (H. S. Sohal, 2021).

Mechanism of Action

Target of Action

The primary targets of the compound “4-(8,9-Dihydropyrido[2,3-b]-1,6-naphthyridin-7(6H)-yl)-4-oxobutanoic acid” are currently unknown. The compound belongs to the class of 1,6-naphthyridines, which are known to exhibit a wide range of pharmacological activities . .

Mode of Action

Compounds in the 1,6-naphthyridine class are known to interact with their targets through various mechanisms, often involving binding to active sites or allosteric modulation .

Biochemical Pathways

1,6-naphthyridines are known to influence a variety of biological pathways, including those involved in cancer, inflammation, and microbial infections .